2,3,5,6-tetramethyl-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-[(2-thiophen-2-ylpyridin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C20H22N2O2S2/c1-13-11-14(2)16(4)20(15(13)3)26(23,24)22-12-17-7-5-9-21-19(17)18-8-6-10-25-18/h5-11,22H,12H2,1-4H3
• InChI Key: RLVPAWBRHZVHQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC2=C(N=CC=C2)C3=CC=CS3)C)C
• Molecular Formula: C20H22N2O2S2
• Molecular Weight: 386.5 g/mol

Description

“2,3,5,6-tetramethyl-N-((2-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide” is a complex organic compound. It contains a thiophene ring, which is a five-membered ring made up of one sulfur atom and four carbon atoms. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Scientific Research Applications

• Hetero-Association in Organic Chemistry : A study investigated the hetero-association of pyridine with methyl-3,4-ethylenedioxy thiophenes, a related class of compounds, using 1H nuclear magnetic resonance (NMR) spectroscopy. This research contributes to the understanding of molecular interactions in organic chemistry (Lomas & Cordier, 2009).

• Cross-Coupling Reactions : The compound's analogues have been used in oxidative cross-coupling reactions with alkenes using a palladium-copper catalyst system. This process is significant in the synthesis of complex organic molecules, demonstrating the compound's relevance in synthetic organic chemistry (Miura et al., 1998).

• Antitumor Activity : Some derivatives of the compound have been evaluated for their antitumor activity. For instance, thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives have shown promising results against several human tumor cell lines (Hafez et al., 2017).

• Antimicrobial Properties : Arylazopyrazole pyrimidone clubbed heterocyclic compounds, related to the compound , have been synthesized and evaluated for their antimicrobial properties against various bacteria and fungi (Sarvaiya et al., 2019).

• Photodynamic Therapy : Research on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, which are structurally related to the compound, has shown potential in photodynamic therapy for cancer treatment. These compounds demonstrate good fluorescence properties and high singlet oxygen quantum yield, which are crucial for Type II photodynamic therapy mechanisms (Pişkin et al., 2020).